Cas no 2229191-71-1 (4-(butan-2-yl)-1H-imidazole)

• Product Name: 4-(butan-2-yl)-1H-imidazole
• CAS No: 2229191-71-1
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 5786981
• PubChem ID: 22903809
• Update Time: 2023-12-26

4-(butan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7498449
• SCHEMBL21205422
• 4-(butan-2-yl)-1H-imidazole
• EN300-1818487
• SCHEMBL13327475
• 2229191-71-1

• Inchi： 1S/C7H12N2/c1-3-6(2)7-4-8-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
• InChI Key： WQAFUYJFIWXNGF-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C(C)CC

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7Ų